Cas no 206266-41-3 (Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester
• CAS No: 206266-41-3
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 3900991
• PubChem ID: 23501782
• Update Time: 2025-05-19

Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester
• Tert-butyl N-(5-hydroxy-2,2-dimethylpentyl)carbamate
• EN300-6954758
• DB-115469
• SCHEMBL6760440
• N-(tert-Butyloxycarbonyl)-5-amino-4,4-dimethylpentanol
• tert-Butyl (5-hydroxy-2,2-dimethylpentyl)carbamate, AldrichCPR
• LPPYGSUGORCTBP-UHFFFAOYSA-N
• tert-butylN-(5-hydroxy-2,2-dimethylpentyl)carbamate
• 206266-41-3

• Inchi： 1S/C12H25NO3/c1-11(2,3)16-10(15)13-9-12(4,5)7-6-8-14/h14H,6-9H2,1-5H3,(H,13,15)
• InChI Key： LPPYGSUGORCTBP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C)(C)CCCO

Computed Properties

• Exact Mass: 231.18344366Da
• Monoisotopic Mass: 231.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester

Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester and its Applications in Modern Chemical Biology

Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester (CAS No. 206266-41-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its ester functional group and a hydroxyl-substituted isopropyl side chain, exhibits promising characteristics that make it a valuable candidate for various biochemical applications.

The molecular structure of Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester consists of a carbamic acid backbone modified with a 5-hydroxy-2,2-dimethylpentyl group and a tert-butyl ester moiety. This configuration imparts both hydrophilic and lipophilic properties to the molecule, allowing it to interact effectively with both aqueous and lipid environments. Such dual solubility characteristics are highly advantageous in pharmaceutical formulations where bioavailability and tissue penetration are critical factors.

In recent years, there has been a surge in research focusing on the development of novel bioactive compounds that can modulate biological pathways involved in various diseases. The unique structural features of Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester make it an attractive scaffold for designing molecules with potential therapeutic applications. For instance, its hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the bulky isopropyl and tert-butyl groups can enhance binding affinity through steric hindrance.

One of the most compelling areas of research involving this compound is its potential as an intermediate in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug development, as targeting specific enzymes can disrupt pathological processes at their molecular level. Studies have shown that derivatives of carbamic acid esters can effectively inhibit various hydrolases by competing with natural substrates or by covalently modifying active sites. The presence of the hydroxyl group in Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester provides additional opportunities for derivatization to fine-tune enzyme specificity and selectivity.

The pharmaceutical industry has also explored the use of this compound as a precursor in the synthesis of novel drug candidates. Its structural motif is reminiscent of several known bioactive molecules that exhibit anti-inflammatory, anticancer, and antimicrobial properties. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified potential binding pockets on target proteins where modifications to this compound could enhance its pharmacological activity.

In addition to its applications in drug discovery, Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester has found utility in materials science and biotechnology. Its ability to form stable complexes with metal ions makes it a candidate for developing metal-organic frameworks (MOFs) with tailored properties for gas storage or catalysis. Furthermore, its amphiphilic nature allows it to self-assemble into micelles or liposomes that can encapsulate hydrophobic drugs for improved delivery systems.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors such as isobutanol and carbon dioxide under catalytic conditions. Recent advances in green chemistry have enabled more sustainable routes to produce carbamic acid esters using biocatalysts or renewable feedstocks. These environmentally friendly approaches align with the growing emphasis on sustainable practices within the chemical industry.

The safety profile of Carbamic acid, (5-hydroxy-2,2-dimethylpentyl)-, 1,1-dimethylethyl ester has been thoroughly evaluated through preclinical studies conducted in vitro and in vivo. Initial toxicity assessments have shown low systemic toxicity at moderate doses when administered orally or intraperitoneally to animal models. However， further research is needed to fully characterize its long-term effects and potential side effects before human clinical trials can commence.

The future prospects for this compound are promising given its versatility and potential applications across multiple disciplines. As research continues to uncover new biological targets and synthetic methodologies，Carbamic acid，(5-hydroxy-2，2-dimethylpentyl)-，1，1-dimethylethyl ester may play an increasingly important role in developing next-generation therapeutics。Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into clinical reality。